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Compound of Interest

Compound Name: Ethoxyfen-ethyl

Cat. No.: B1591885

A comprehensive review of available scientific literature reveals that Ethoxyfen-ethyl is
categorized and utilized as a herbicide, with no documented therapeutic applications in human
or veterinary medicine. This technical overview serves to clarify the compound's established
role and the absence of data supporting its use in a clinical or preclinical therapeutic context.

Chemical Identity

Ethoxyfen-ethyl is the International Organization for Standardization (ISO) approved common
name for the chemical substance with the IUPAC name ethyl (2S)-2-[2-chloro-5-[2-chloro-4-
(trifluoromethyl)phenoxy]benzoyloxy]propanoate. Its primary function is in agriculture as a
diphenyl ether herbicide.[1]

Identifier Value

ethyl (2S)-2-[2-chloro-5-[2-chloro-4-

UPAC Name (trifluoromethyl)phenoxy]benzoyloxy]propanoate
CAS Registry Number 131086-42-5[1][2]

Molecular Formula C19H15CI2F305[1][2]

InChlKey LUZZPGJQIJKMMDM-JTQLQIEISA-N[2]

Current Application: Herbicide
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Ethoxyfen-ethyl is recognized for its activity as a herbicide, specifically within the diphenyl
ether class.[1] Herbicides in this category typically function by inhibiting protoporphyrinogen
oxidase (PPO), an enzyme crucial for chlorophyll and heme synthesis in plants. This inhibition
leads to the accumulation of protoporphyrin 1X, which, in the presence of light and oxygen,
causes rapid cell membrane disruption and plant death.

Absence of Therapeutic Research

A thorough search of scientific and medical databases reveals a conspicuous lack of research
into potential therapeutic applications of Ethoxyfen-ethyl. There are no published preclinical or
clinical studies investigating its efficacy or mechanism of action in any disease model.
Consequently, there is no data to support the development of this compound for therapeutic
use. The core requirements for a technical guide on therapeutic applications, such as
guantitative data on efficacy, detailed experimental protocols, and established signaling
pathways, are non-existent for Ethoxyfen-ethyl.

Conclusion

While the user requested an in-depth technical guide on the therapeutic applications of
Ethoxyfen-ethyl, the available evidence robustly indicates that this compound is exclusively
characterized and utilized as a herbicide. There is no scientific basis to suggest any current or
historical investigation into its use as a therapeutic agent. Therefore, a guide on its therapeutic
applications cannot be constructed. All scientific data points to its role in agriculture and not in
medicine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Ethoxyfen-ethyl: A Profile Beyond Therapeutic
Applications]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1591885#potential-therapeutic-applications-of-
ethoxyfen-ethyl]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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